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Compound of Interest

Compound Name: 5-Nitro-1,10-phenanthroline

Cat. No.: B1664666

An In-depth Technical Guide to the Physicochemical Properties of 5-Nitro-1,10-
phenanthroline

Introduction

5-Nitro-1,10-phenanthroline is a heterocyclic organic compound derived from 1,10-
phenanthroline.[1][2] As a substituted phenanthroline, it belongs to a class of compounds
widely utilized as ligands in coordination chemistry due to their ability to form stable complexes
with a variety of metal ions.[1][3][4] The introduction of a nitro group at the 5-position modifies
the electronic properties of the phenanthroline ring system, influencing its coordination
behavior and reactivity. This compound, also known as Nitroferroin, serves as a crucial
precursor in the synthesis of other functionalized phenanthrolines, such as 5-amino-1,10-
phenanthroline.[3][5] Its iron complexes are notably used as redox indicators.[3][5]
Furthermore, 5-Nitro-1,10-phenanthroline and its derivatives have been investigated for their
potential biological activities, including cytotoxicity against cancer cells and antibacterial
properties.[3][6] This guide provides a comprehensive overview of its core physicochemical
properties, experimental protocols, and key applications for researchers in chemistry and drug
development.

Core Physicochemical Properties

The fundamental physicochemical data for 5-Nitro-1,10-phenanthroline are summarized
below, providing a quantitative basis for its application in experimental settings.
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Property Value Reference(s)
Molecular Formula C12H7N302 [21[31[7]
Molecular Weight 225.20 g/mol [2][7]
CAS Number 4199-88-6 [21[31[7]
Light yellow to yellow-orange
Appearance crystalline powder/solid.[2][3] [21[31[7]
[718]
202-204 °C.[3][5]1[7]
Crystallization from water
Melting Point yields a melting point of 202°C,  [3][5][7]
while from ethyl acetate it is
203°C.[3]
Boiling Point 366.71°C (rough estimate).[3] [3]
pK1: 3.232 (at 25°C).[3] The
pKa value varies with the
pKa solvent composition, ranging [3]

from 3.20 to 1.95 in different

ethanol/water ratios.[3]

Water Solubility

Insoluble.[3]

[3]

Solubility in Solvents

Soluble in ethanol (50 mg/mL),
methanol (50 mg/mL), DMSO
(11 mg/mL), benzene, and
alcohol.[3][6][7]

[31L6]1[7]

Storage Temperature

Room Temperature, sealed in

a dry environment.[3]

[3]

Spectral Data

Spectral analysis is critical for the identification and characterization of 5-Nitro-1,10-

phenanthroline.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-1_10-phenanthroline
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-1_10-phenanthroline
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-1_10-phenanthroline
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-1_10-phenanthroline
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://www.echemi.com/products/pid_Seven34655-5-nitro-110-phenanthroline.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-1_10-phenanthroline
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9747931.htm
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9747931.htm
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.targetmol.com/compound/5-nitro-1%2C10-phenanthroline
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.targetmol.com/compound/5-nitro-1%2C10-phenanthroline
https://www.sigmaaldrich.com/HK/zh/product/sigma/n8501
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9747931_EN.htm
https://www.benchchem.com/product/b1664666?utm_src=pdf-body
https://www.benchchem.com/product/b1664666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectral Method Data Summary Reference(s)

Spectra are available and
confirm the aromatic proton

1H NMR signals characteristic of the [21[81[9]
substituted phenanthroline
structure.[2][8][9]

Spectra have been recorded
13C NMR and are available for structural [2]

confirmation.[2]

GC-MS data show a top peak
at m/z 179 and a second-

Mass Spectrometry highest peak at m/z 225, [2]
corresponding to the molecular
ion.[2]

UV-Visible spectra are
available for this compound.[2]
] Coordination with metal ions,
UV-Vis Spectra ) [2][10]
such as iron, leads to strong
absorption in the visible region.

[10]

FTIR spectra have been
recorded, typically showing

IR Spectra characteristic peaks for [2][8]
aromatic C-H, C=N, and N-O
stretching vibrations.[2][8]

Experimental Protocols

Detailed methodologies are essential for the synthesis, purification, and analysis of 5-Nitro-
1,10-phenanthroline.

Synthesis of 5-Nitro-1,10-phenanthroline

This protocol describes the nitration of 1,10-phenanthroline.
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Procedure:

e Slowly add 1,10-phenanthroline (10 g, 55.49 mmol) to fuming nitric acid (10 ml).[3][5]
o Dissolve the resulting mixture in concentrated sulfuric acid (20 ml).[3][5]

o Heat the reaction mixture to 160°C and stir for 3 hours.[3][5]

 After the reaction is complete, cool the mixture and pour it into ice water.[3][5]

o Adjust the pH to approximately 3-6 by slowly adding a saturated or 30% aqueous sodium
hydroxide solution.[3][5][8]

» Avyellow solid will precipitate. Collect the solid by filtration.[3][5][8]
o Wash the collected solid with water.[3][5]

e Dry the product under reduced pressure to yield 5-nitro-1,10-phenanthroline.[3][5]
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Workflow for Synthesis of 5-Nitro-1,10-phenanthroline

Start: 1,10-Phenanthroline

Add Fuming HNOs
& Conc. H2S0a4

Heat to 160°C
Stir for 3 hours

Cool and Quench
in Ice Water

Step 4

Neutralize with NaOH
to pH ~3-6

Precipitation of
Yellow Solid

Filter and Wash
with Water

End: 5-Nitro-1,10-phenanthroline

Click to download full resolution via product page

Synthesis Workflow Diagram
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Purification Protocol: Recrystallization

To achieve high purity, 5-Nitro-1,10-phenanthroline can be purified by recrystallization.

Method 1: Benzene/Petroleum Ether

Dissolve the crude product in a minimal amount of hot benzene.

Add petroleum ether until turbidity is observed.

Allow the solution to cool slowly to form crystals.

Collect the anhydrous crystals by filtration.[3]
Method 2: Aqueous Recrystallization

 Dissolve the crude solid in hot water.

 Allow the solution to cool, inducing crystallization.

e This method yields a product with a melting point of 202°C.[3]

General Protocol for UV-Vis Spectroscopy

This outlines a standard procedure for analyzing 5-Nitro-1,10-phenanthroline using UV-Vis
spectroscopy.

Procedure:

Prepare a stock solution of 5-Nitro-1,10-phenanthroline of known concentration in a
suitable solvent (e.g., ethanol, methanol).

Prepare a series of dilutions from the stock solution to the desired concentration range for
analysis.

Use a dual-beam UV-Vis spectrophotometer.[11]

Fill a quartz cuvette with the pure solvent to be used as a reference or blank.
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e Run a baseline correction with the blank in both the sample and reference beams.[11]
e Replace the blank in the sample path with the cuvette containing the sample solution.

o Record the absorption spectrum over the desired wavelength range (typically 200-800 nm).

Biological Activity and Applications

5-Nitro-1,10-phenanthroline is not only a subject of academic interest but also a compound
with practical applications and biological relevance.

e Synthetic Precursor: It is a key starting material for synthesizing 5-amino-1,10-
phenanthroline and 5-isothiocyanato-1,10-phenanthroline, which are used to create more
complex ligands and biologically active molecules.[3][5]

o Coordination Chemistry: It forms stable complexes with various transition metals, such as
iron, copper, and platinum.[3] Iron complexes of this ligand, known as "Nitroferroin," are
widely used as redox indicators in titrations.[3][5]

o Cytotoxicity: Platinum chelates of 5-Nitro-1,10-phenanthroline have been evaluated for
their cytotoxicity against L1210 murine leukemia cells.[3] Copper(ll) complexes have also
demonstrated cytotoxic properties against human ovarian adenocarcinoma cell lines
(SKOV3).[12]

e Antibacterial Agent: The compound has been identified as a potent bactericidal agent that
inhibits the growth of Clostridium difficile.[6]
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Applications and Derivatives of 5-Nitro-1,10-phenanthroline

5-Nitro-1,10-phenanthroline

Synthetic Precursor Coordination Chemistry

Biological Activity

Metal Complexes Cytotoxicity Antibacterial Agent
(Cu, Pt, Fe) (Leukemia, Ovarian Cancer) (vs. C. difficile)

5-Isothiocyanato- Redox Indicators
1,10-phenanthroline (e.g., Nitroferroin)

5-Amino-1,10-phenanthroline
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Logical Relationships Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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